(E)-2-(1,3-benzodioxol-5-yl)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzodioxol-5-yl)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enenitrile
• InChI: InChI=1S/C27H21N3O4/c1-31-23-10-9-19(14-25(23)32-2)27-21(16-30(29-27)22-6-4-3-5-7-22)12-20(15-28)18-8-11-24-26(13-18)34-17-33-24/h3-14,16H,17H2,1-2H3/b20-12-
• InChI Key: AJBMEQYGVLJXDO-NDENLUEZSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2C=C(C#N)C3=CC4=C(C=C3)OCO4)C5=CC=CC=C5)OC
• Isomeric SMILES: COC1=C(C=C(C=C1)C2=NN(C=C2/C=C(/C#N)\C3=CC4=C(C=C3)OCO4)C5=CC=CC=C5)OC
• Molecular Formula: C27H21N3O4
• Molecular Weight: 451.5 g/mol

Description

(E)-2-(1,3-benzodioxol-5-yl)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enenitrile is a useful research compound. Its molecular formula is C27H21N3O4 and its molecular weight is 451.482. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antioxidant Properties

One significant application of compounds similar to (E)-2-(1,3-benzodioxol-5-yl)-3-[3-(3,4-dimethoxyphenyl)-1-phenylpyrazol-4-yl]prop-2-enenitrile is in the synthesis and evaluation of their antioxidant properties. For instance, Dovbnya et al. (2022) developed preparative methods for the synthesis of compounds containing 2,4- and 3,4-dimethoxyphenyl groups, examining their antioxidant activity. The study indicated the potential of these compounds in creating antioxidants (Dmitro V. Dovbnya et al., 2022).

Synthesis and Characterization of Complexes

Another application is in the synthesis and characterization of metal complexes. O'Brien et al. (2004) reported the synthesis of ruthenium complexes containing ligands similar to the specified compound. These complexes were characterized using various techniques, including X-ray crystallography and spectroscopies, highlighting their potential in materials science and catalysis (Luke O'Brien et al., 2004).

Study of Organochalcogenide Compounds

In relation to antioxidant research, Rossato et al. (2002) studied the antioxidant capacity of organochalcogenide compounds. Although not directly involving the specified compound, this research contributes to understanding the antioxidant properties of structurally similar compounds (J. I. Rossato et al., 2002).

Exploration of Ene Reactions and Cycloadditions

Narasimhan et al. (1973) explored thermal reactions involving ene reactions and cycloadditions with compounds like 3-Phenyl-2H-azirines, which share structural similarities with the compound . These reactions are pivotal in synthetic chemistry for creating complex molecular structures (N. S. Narasimhan et al., 1973).

Structure-Activity Relationship Studies

Collins et al. (1998) conducted structure-activity relationship studies on PPARgamma agonists, involving compounds with similar structures. Such studies are crucial in medicinal chemistry for optimizing drug efficacy and safety (J. Collins et al., 1998).